3-Butyl-5-(3,4-diethoxybenzylidene)-2-thioxo-4-imidazolidinone

• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[(3,4-diethoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C18H24N2O3S/c1-4-7-10-20-17(21)14(19-18(20)24)11-13-8-9-15(22-5-2)16(12-13)23-6-3/h8-9,11-12H,4-7,10H2,1-3H3,(H,19,24)/b14-11-
• InChI Key: KHWXZZBVNGSYKA-KAMYIIQDSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC)OCC)/NC1=S
• SMILES: CCCCN1C(=O)C(=CC2=CC(=C(C=C2)OCC)OCC)NC1=S

Description

3-Butyl-5-(3,4-diethoxybenzylidene)-2-thioxo-4-imidazolidinone is a synthetic compound that has gained attention in scientific research due to its potential applications. It is a member of the imidazolidinone family, which has been widely studied for their various biological activities. In

Mechanism of Action

The mechanism of action of 3-Butyl-5-(3,4-diethoxybenzylidene)-2-thioxo-4-imidazolidinone is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
Studies have shown that 3-Butyl-5-(3,4-diethoxybenzylidene)-2-thioxo-4-imidazolidinone has various biochemical and physiological effects. It has been found to inhibit the activity of enzymes such as tyrosinase, an enzyme involved in the production of melanin. It has also been shown to inhibit the growth of bacteria and fungi, and to have antiviral activity against herpes simplex virus type 1.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Butyl-5-(3,4-diethoxybenzylidene)-2-thioxo-4-imidazolidinone in lab experiments is its broad range of biological activities. It has been shown to exhibit antibacterial, antifungal, antiviral, and anticancer activities, making it a versatile compound for studying various biological processes. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-Butyl-5-(3,4-diethoxybenzylidene)-2-thioxo-4-imidazolidinone. One direction is the development of new synthetic methods to improve the yield and purity of the compound. Another direction is the study of its potential use as a photosensitizer in photodynamic therapy. Additionally, further research is needed to fully understand the mechanism of action and the potential toxicity of the compound.

Synthesis Methods

The synthesis of 3-Butyl-5-(3,4-diethoxybenzylidene)-2-thioxo-4-imidazolidinone involves the reaction of 3,4-diethoxybenzaldehyde with 3-Butyl-2-thioxo-4-imidazolidinone in the presence of a catalyst. The resulting compound has a yellow-orange color and is soluble in organic solvents such as chloroform and methanol.

Scientific Research Applications

3-Butyl-5-(3,4-diethoxybenzylidene)-2-thioxo-4-imidazolidinone has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antibacterial, antifungal, antiviral, and anticancer activities. In addition, it has been studied for its potential use as a photosensitizer in photodynamic therapy, a technique used to treat cancer and other diseases.